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Compound of Interest

Compound Name: 3-Methoxy-N-methylaniline

Cat. No.: B077206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified individuals in

research and development settings. It is not a substitute for a formal Safety Data Sheet (SDS)

and should be used in conjunction with official safety documentation and established laboratory

safety protocols. All users should conduct their own risk assessments before handling this

chemical.

Chemical Identification and Physical Properties
3-Methoxy-N-methylaniline, also known as N-Methyl-m-anisidine, is an aromatic amine with

the chemical formula C₈H₁₁NO.[1] It is a combustible liquid that presents several health and

safety considerations that necessitate careful handling and storage.

Table 1: Physicochemical Properties of 3-Methoxy-N-methylaniline
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Property Value Source(s)

CAS Number 14318-66-2 [1]

EC Number 238-259-9 [1]

Molecular Weight 137.18 g/mol [1]

Appearance
Colorless to brown viscous

liquid
[2]

Boiling Point 239-240 °C (lit.) [1]

Density 1.049 g/mL at 25 °C (lit.) [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1]

Refractive Index n20/D 1.5690 (lit.) [1]

Hazard Identification and Classification
3-Methoxy-N-methylaniline is classified as hazardous under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and the potential for skin sensitization.

Table 2: GHS Classification for 3-Methoxy-N-methylaniline

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Sensitization
1

H317: May

cause an allergic

skin reaction

GHS07 Warning

(Source:[1])
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Toxicological Information
Detailed toxicological data for 3-Methoxy-N-methylaniline is limited. Therefore, data for

structurally related compounds such as m-Anisidine and N-methylaniline are often used to infer

potential hazards. Aromatic amines as a class are known for their potential to cause

methemoglobinemia, and some are considered carcinogenic.[3][4]

Table 3: Toxicological Data for 3-Methoxy-N-methylaniline and Related Compounds

Substance Test Route Species Value Source(s)

3-Methoxy-N-

methylaniline
Acute Toxicity Oral -

Category 4

(Harmful if

swallowed)

[1]

m-Anisidine LD50 Oral Rat 526 mg/kg [5]

N-

methylaniline
Acute Toxicity Oral -

Toxic if

swallowed
[3]

N-

methylaniline
Acute Toxicity Dermal -

Toxic in

contact with

skin

[3]

N-

methylaniline
Acute Toxicity Inhalation -

Fatal if

inhaled
[3]

Note: The toxicological properties of 3-Methoxy-N-methylaniline have not been fully

investigated. The information for related compounds should be used for preliminary hazard

assessment.

Mechanism of Toxicity: Aromatic Amine Metabolism
Aromatic amines, including 3-Methoxy-N-methylaniline, are generally not directly toxic but

can be metabolically activated in the body to form reactive intermediates that can lead to

adverse health effects. The primary pathway involves N-hydroxylation by cytochrome P450

enzymes to form N-hydroxylamines.[6][7] These intermediates can be further esterified to form

reactive N-acetoxyarylamines or sulfates.[6] These ultimate carcinogens can form covalent

adducts with DNA, which, if not repaired, can lead to mutations and potentially cancer.[6][8]
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Phase I Metabolism

Phase II Metabolism (Activation)

Toxicity
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N-hydroxylamine

Cytochrome P450 (N-hydroxylation)
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N-acetyltransferase or Sulfotransferase
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Covalent Binding
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Replication Errors
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Immediately remove contaminated clothing.

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Rinse mouth with water. Do NOT induce vomiting.

If not breathing, give artificial respiration.

Seek immediate medical attention.

Wash skin with soap and plenty of water for at least 15 minutes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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